2-Bromo-3,4,5-trimethoxybenzoic acid

• IUPAC Name: 2-bromo-3,4,5-trimethoxybenzoic acid
• InChI: InChI=1S/C10H11BrO5/c1-14-6-4-5(10(12)13)7(11)9(16-3)8(6)15-2/h4H,1-3H3,(H,12,13)
• InChI Key: AUVPVHYYPCTFAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C(=C1)C(=O)O)Br)OC)OC
• Molecular Formula: C10H11BrO5
• DSSTOX Substance ID: DTXSID00310373
• Molecular Weight: 291.09 g/mol
• CAS No.: 23346-82-9

Description

2-Bromo-3,4,5-trimethoxybenzoic acid is an organic compound with the molecular formula C10H11BrO5 and a molecular weight of 291.1 g/mol . It is a derivative of benzoic acid, where the benzene ring is substituted with a bromine atom at the 2nd position and methoxy groups at the 3rd, 4th, and 5th positions . This compound is typically a white to beige crystalline powder.

Scientific Research Applications

2-Bromo-3,4,5-trimethoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein binding due to its structural properties.

Medicine: It may serve as a precursor for the development of pharmaceutical agents, particularly those targeting specific biological pathways.

Industry: The compound can be used in the production of dyes, inks, and other industrial chemicals.

Safety and Hazards

2-Bromo-3,4,5-trimethoxybenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Relevant Papers The relevant paper retrieved is “Tetrahedron Letters, 34, p. 931, 1993 DOI: 10.1016/S0040-4039 (00)77457-0” which discusses the synthesis of this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Bromo-3,4,5-trimethoxybenzoic acid can be synthesized from 3,4,5-trimethoxybenzoic acid through bromination. The typical procedure involves dissolving 3,4,5-trimethoxybenzoic acid in chloroform and adding bromine water. The reaction mixture is then refluxed for several hours . After the reaction is complete, the solution is washed with saturated sodium thiosulfate solution and water, and the organic phase is separated and evaporated to yield the product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and bromine concentration, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3,4,5-trimethoxybenzoic acid undergoes several types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific examples are less common.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles such as amines or thiols. The reaction typically requires a catalyst or a base to facilitate the substitution.

Oxidation/Reduction: Standard oxidizing agents like potassium permanganate or reducing agents like sodium borohydride can be used.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, substitution of the bromine atom with an amine would yield a corresponding amine derivative of 3,4,5-trimethoxybenzoic acid.

Mechanism of Action

The mechanism of action of 2-Bromo-3,4,5-trimethoxybenzoic acid involves its interaction with molecular targets such as enzymes and receptors. The bromine and methoxy groups on the benzene ring can influence the compound’s binding affinity and specificity towards these targets. The exact pathways and molecular interactions depend on the specific application and target molecule .

Comparison with Similar Compounds

Similar Compounds

3,4,5-Trimethoxybenzoic acid: Lacks the bromine atom, making it less reactive in substitution reactions.

2,6-Dibromo-3,4,5-trimethoxybenzoic acid: Contains an additional bromine atom, which can further influence its chemical reactivity and biological activity.

4-Bromo-3,4,5-trimethoxybenzoic acid: The bromine atom is at a different position, affecting its chemical properties and reactivity.

Uniqueness

2-Bromo-3,4,5-trimethoxybenzoic acid is unique due to the specific positioning of the bromine and methoxy groups, which confer distinct chemical and biological properties. This makes it a valuable compound for targeted synthesis and research applications .

Synthesis routes and methods I

Procedure details

Using the procedure described herein above in Example 1, Method E, 3,4,5-trimethoxybenzoic acid was brominated with DBDMH to provide the following results (assay yields) after reacting for 25 hours at 20°-25° C.:

Synthesis routes and methods II

Procedure details

A solution of bromine (100 mmol) in 100 mL of acetic acid is added dropwise to a solution of 3,4,5-trimethoxybenzoic acid (100 mmol) in 100 mL of acetic acid cooled by an ice water bath. After the red color of the resulting mixture is discharged, the mixture is poured onto 500 g of crushed ice. The resulting solid is collected by filtration, dried over P2O5 in vacuo, and recrystallized from Et2O to give the product as a pale yellow solid.